Cas no 17323-81-8 (Phosphoric acid,monomethyl ester, sodium salt (1:2))

• Product Name: Phosphoric acid,monomethyl ester, sodium salt (1:2)
• CAS No: 17323-81-8
• MF: CH₃Na₂O₄P
• MW: 155.985423326492
• CID: 194318
• PubChem ID: 11970392
• Update Time: 2025-04-19

Phosphoric acid,monomethyl ester, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,monomethyl ester, sodium salt (1:2)
• Disodium methyl phosphate
• Phosphoric acid methyldisodium salt
• Phosphoric acid disodium methyl ester salt
• sodium monomethylphosphate
• Phosphoric acid, methyl ester, sodium salt
• SCHEMBL4399195
• NS00085001
• 90605-11-1
• EINECS 292-409-8
• DTXSID60920295
• disodium;methyl phosphate
• 17323-81-8
• EINECS 241-345-9

• Inchi： 1S/CH5O4P.2Na/c1-5-6(2,3)4;;/h1H3,(H2,2,3,4);;/q;2*+1/p-2
• InChI Key： MBTOOKBKBYXTCE-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OC.[Na+].[Na+]

Computed Properties

• Exact Mass: 155.956434
• Monoisotopic Mass: 155.956434
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 60.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4

Experimental Properties

• Density: g/cm3
• Boiling Point: 250.1°Cat760mmHg
• Flash Point: 105°C
• PSA: 82.23000
• LogP: 0.60190